3-(1-Piperidylcarbonyl)-2,3-dihydrobenzofuran

• Molecular Formula: C14H17NO2
• Molecular Weight: 231.29 g/mol
• IUPAC Name: 2,3-dihydro-1-benzofuran-3-yl(piperidin-1-yl)methanone
• InChI: InChI=1S/C14H17NO2/c16-14(15-8-4-1-5-9-15)12-10-17-13-7-3-2-6-11(12)13/h2-3,6-7,12H,1,4-5,8-10H2
• InChI Key: MNUYLTKNCQMSNA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2COC3=CC=CC=C23

Description

3-(1-Piperidylcarbonyl)-2,3-dihydrobenzofuran is a useful research compound. Its molecular formula is C14H17NO2 and its molecular weight is 231.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

To a solution of 3-(1-piperidylcarbonyl)benzofuran (6.7 g) in methanol (150 ml) kept at 35-50° C. were added small portions (in total 3 g) of Mg turnings during 5 hours. After stirring for another hour at 50° C. the mixture was poured onto an aqueous solution of NH4Cl. The aqueous solution was extracted with dichloromethane (2×200 ml). The combined organic phases were worked-up yielding 6.7 g of the title 2,3-dihydrobenzofuran derivative as an oil.

Synthesis routes and methods II

Procedure details

To a solution of 3-(1-piperidylcarbonyl)benzofuran (6.7 g) in methanol (150 ml) kept at 35°-50° C. were added small portions (in total 3 g) of Mg turnings during 5 hours. After stirring for another hour at 50° C. the mixture was poured onto an aqueous solution of NH4 Cl. The aqueous solution was extracted with dichloromethane (2×200 ml). The combined organic phases were worked-up yielding 6.7 g of the title 2,3-dihydrobenzofuran derivative as an oil.